molecular formula C14H13FN2OS B5855631 N-(4,5-dimethyl-1,3-thiazol-2-yl)-3-(4-fluorophenyl)acrylamide

N-(4,5-dimethyl-1,3-thiazol-2-yl)-3-(4-fluorophenyl)acrylamide

Cat. No. B5855631
M. Wt: 276.33 g/mol
InChI Key: NYRCJFJZSLCUDE-VMPITWQZSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N-(4,5-dimethyl-1,3-thiazol-2-yl)-3-(4-fluorophenyl)acrylamide, also known as DTA-1, is a small molecule inhibitor that has been widely used in scientific research. This compound has shown potential in modulating the immune system and has been studied for its potential therapeutic applications.

Mechanism of Action

N-(4,5-dimethyl-1,3-thiazol-2-yl)-3-(4-fluorophenyl)acrylamide binds to the PD-1 protein, which is expressed on the surface of T-cells. PD-1 is a negative regulator of T-cell activity, and its binding to this compound leads to the inhibition of its activity. This inhibition leads to the activation of T-cells, which are important in fighting cancer and other diseases.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. In addition to its role in modulating the immune system, this compound has been shown to have anti-tumor and anti-inflammatory effects. It has also been shown to increase the production of cytokines, which are important in the immune response.

Advantages and Limitations for Lab Experiments

N-(4,5-dimethyl-1,3-thiazol-2-yl)-3-(4-fluorophenyl)acrylamide has a number of advantages for lab experiments. It is a small molecule inhibitor that can be easily synthesized and purified. It has also been shown to be effective in modulating the immune system and has potential therapeutic applications. However, there are also limitations to its use in lab experiments. This compound can be toxic to cells at high concentrations, and its effects on different cell types may vary.

Future Directions

There are a number of future directions for the study of N-(4,5-dimethyl-1,3-thiazol-2-yl)-3-(4-fluorophenyl)acrylamide. One area of research is the development of more potent and selective inhibitors of PD-1. Another area is the investigation of the potential therapeutic applications of this compound in diseases other than cancer. Additionally, the use of this compound in combination with other therapies is an area of active research.
In conclusion, this compound is a small molecule inhibitor that has shown potential in modulating the immune system and has been studied for its potential therapeutic applications. Its mechanism of action involves the inhibition of the PD-1 protein, which leads to the activation of T-cells. This compound has a number of advantages for lab experiments, but there are also limitations to its use. There are a number of future directions for the study of this compound, including the development of more potent and selective inhibitors of PD-1 and the investigation of its potential therapeutic applications in diseases other than cancer.

Synthesis Methods

N-(4,5-dimethyl-1,3-thiazol-2-yl)-3-(4-fluorophenyl)acrylamide can be synthesized through a multi-step process that involves the reaction of various chemical reagents. The synthesis of this compound involves the reaction of 4,5-dimethyl-1,3-thiazole-2-carbonyl chloride with 4-fluoroaniline, followed by a coupling reaction with acryloyl chloride. The final product is obtained through purification and recrystallization.

Scientific Research Applications

N-(4,5-dimethyl-1,3-thiazol-2-yl)-3-(4-fluorophenyl)acrylamide has been extensively studied for its potential therapeutic applications. One of the major areas of research has been its use in modulating the immune system. This compound has been shown to inhibit the activity of PD-1, a protein that plays a key role in regulating the immune response. This inhibition leads to the activation of T-cells, which are important in fighting cancer and other diseases.

properties

IUPAC Name

(E)-N-(4,5-dimethyl-1,3-thiazol-2-yl)-3-(4-fluorophenyl)prop-2-enamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C14H13FN2OS/c1-9-10(2)19-14(16-9)17-13(18)8-5-11-3-6-12(15)7-4-11/h3-8H,1-2H3,(H,16,17,18)/b8-5+
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

NYRCJFJZSLCUDE-VMPITWQZSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=C(SC(=N1)NC(=O)C=CC2=CC=C(C=C2)F)C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

CC1=C(SC(=N1)NC(=O)/C=C/C2=CC=C(C=C2)F)C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C14H13FN2OS
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

276.33 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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